Cas no 1261830-16-3 (2-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile)

• Product Name: 2-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile
• CAS No: 1261830-16-3
• MF: C₁₄H₁₀F₃N₃O
• MW: 293.243913173676
• CID: 4929166
• Update Time: 2025-11-01

2-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile

• Inchi： 1S/C14H10F3N3O/c15-14(16,17)21-11-3-1-2-9(8-11)12-5-4-10(6-7-18)20-13(12)19/h1-5,8H,6H2,(H2,19,20)
• InChI Key： PWPFHCCFSSIOOZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=CC=C(CC#N)N=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 393
• XLogP3: 3
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile

Introduction to 2-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile (CAS No. 1261830-16-3)

2-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1261830-16-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The structural features of this molecule, particularly its trifluoromethoxy substituent and the pyridine core, contribute to its unique chemical properties and potential therapeutic applications.

The trifluoromethoxy group is a key structural element that enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. This moiety is often incorporated into bioactive molecules to improve their pharmacokinetic profiles. The presence of an amino group at the 2-position and a nitrile group at the 6-position further influences the reactivity and interaction of the molecule with biological targets. These structural components make 2-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile a versatile scaffold for medicinal chemistry investigations.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. Pyridine-based compounds have shown considerable promise in this regard, particularly due to their ability to modulate protein-protein interactions and enzyme activity. The specific substitution pattern in 2-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile suggests potential applications in inhibiting kinases and other enzymes that play roles in cancer, inflammation, and metabolic disorders. Preliminary studies have highlighted its interaction with proteins such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are key regulators of cellular signaling.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutics. The trifluoromethoxy group not only enhances binding affinity but also provides a handle for further chemical modification. This allows researchers to optimize the molecule's properties through structure-activity relationship (SAR) studies, ultimately leading to more effective drugs. The nitrile group at the 6-position can be further functionalized to introduce additional biological activity or improve pharmacokinetic characteristics.

The synthesis of 2-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the complex pyridine core. The introduction of the trifluoromethoxy group typically requires specialized reagents and conditions to ensure high yield and purity. These synthetic challenges underscore the importance of expertise in organic chemistry for the preparation of such advanced molecules.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 2-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. These predictions can guide experimental efforts by identifying key binding residues and optimizing lead structures before they enter preclinical testing. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The pharmacological profile of 2-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile is being actively investigated in both academic and industrial settings. Initial studies have demonstrated its ability to modulate enzyme activity with high selectivity, which is essential for minimizing side effects in therapeutic applications. Additionally, its stability under various physiological conditions makes it a promising candidate for further development into a drug candidate. Researchers are exploring its potential in treating conditions such as autoimmune diseases, where dysregulation of JAK/STAT signaling pathways is implicated.

The future directions for research on 2-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile include expanding its SAR by introducing diverse substituents at key positions on the pyridine ring. This will help elucidate structure-dependent biological activity and identify optimal analogs for drug development. Furthermore, exploring its mechanism of action through biochemical assays will provide deeper insights into how it interacts with cellular pathways. Such mechanistic studies are crucial for understanding off-target effects and improving overall therapeutic efficacy.

As our understanding of disease mechanisms continues to evolve, compounds like 2-Amino-3-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile will play an increasingly important role in addressing unmet medical needs. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, immunology, and metabolism disorders. By leveraging cutting-edge synthetic methods, computational tools, and pharmacological investigations, researchers are poised to unlock the full potential of this promising compound.